Cas no 2172513-73-2 (7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2172513-73-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6350782
• PubChem ID: 165504661
• Update Time: 2025-10-31

7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• 7-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid
• EN300-1480663
• 2172513-73-2

• Inchi： 1S/C28H36N2O5/c31-26(29-18-10-2-1-5-17-27(32)33)16-4-3-11-19-30-28(34)35-20-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,25H,1-5,10-11,16-20H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JVEUSHABFWQFNI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

Comprehensive Overview of 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2172513-73-2)

The compound 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2172513-73-2) is a highly specialized peptide derivative widely utilized in bioconjugation and drug delivery systems. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in targeted therapy and biomaterial engineering, aligning with the growing demand for precision medicine and nanotechnology applications.

One of the most searched questions in the field is: "How does Fmoc-chemistry enhance peptide stability?" The answer lies in the compound's ability to protect reactive amino groups during synthesis, ensuring high yields and purity. The hexanoic acid linker in 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid further enhances its solubility and compatibility with biocompatible polymers, a critical factor for drug formulation. This aligns with the trending focus on sustainable drug development and green chemistry practices.

Another hot topic is the compound's potential in cancer research. Its amidoheptanoic acid moiety allows for efficient conjugation with anticancer agents, enabling targeted delivery to tumor cells. Recent studies highlight its use in prodrug design, where controlled release mechanisms minimize side effects. This addresses the frequent query: "What are the latest advancements in peptide-based therapeutics?" The compound's versatility also extends to diagnostic imaging, where it serves as a scaffold for fluorescent probes.

From an SEO perspective, keywords like "Fmoc-protected peptides", "CAS 2172513-73-2 applications", and "heptanoic acid derivatives in medicine" are highly relevant. These terms reflect user intent, bridging academic research and industrial applications. The compound's role in COVID-19 vaccine adjuvants has also surged in interest, as peptide-based carriers gain traction in mRNA delivery systems.

In summary, 7-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid exemplifies innovation at the intersection of organic chemistry and biomedicine. Its adaptability to cutting-edge technologies like CRISPR-Cas9 delivery and personalized vaccines ensures its prominence in future scientific breakthroughs.